Cas no 1396866-59-3 (N-(furan-2-yl)methyl-N-2-(thiophen-2-yl)ethylthiophene-3-carboxamide)

• Product Name: N-(furan-2-yl)methyl-N-2-(thiophen-2-yl)ethylthiophene-3-carboxamide
• CAS No: 1396866-59-3
• MF: C₁₆H₁₅NO₂S₂
• MW: 317.425801515579
• CID: 6045455
• PubChem ID: 71781321
• Update Time: 2025-10-18

N-(furan-2-yl)methyl-N-2-(thiophen-2-yl)ethylthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(furan-2-yl)methyl-N-2-(thiophen-2-yl)ethylthiophene-3-carboxamide
• N-(furan-2-ylmethyl)-N-(2-thiophen-2-ylethyl)thiophene-3-carboxamide
• 1396866-59-3
• VU0523997-1
• AKOS024522559
• F5854-2614
• N-(furan-2-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)thiophene-3-carboxamide
• N-[(furan-2-yl)methyl]-N-[2-(thiophen-2-yl)ethyl]thiophene-3-carboxamide

• Inchi： 1S/C16H15NO2S2/c18-16(13-6-10-20-12-13)17(11-14-3-1-8-19-14)7-5-15-4-2-9-21-15/h1-4,6,8-10,12H,5,7,11H2
• InChI Key： SPTUVBKTYIWNLP-UHFFFAOYSA-N
• SMILES： C1SC=CC=1C(N(CC1=CC=CO1)CCC1SC=CC=1)=O

Computed Properties

• Exact Mass: 317.05442107g/mol
• Monoisotopic Mass: 317.05442107g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 89.9Ų

Additional information on N-(furan-2-yl)methyl-N-2-(thiophen-2-yl)ethylthiophene-3-carboxamide

Introduction to N-(furan-2-ylmethyl)-N-2-(thiophen-2-yl)ethylthiophene-3-carboxamide (CAS No. 1396866-59-3)

N-(furan-2-ylmethyl)-N-2-(thiophen-2-yl)ethylthiophene-3-carboxamide, identified by its CAS number 1396866-59-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of heterocyclic aromatic rings, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates both furan and thiophene moieties, which are known for their ability to interact with biological targets in unique ways, making them valuable scaffolds for drug discovery.

The compound's structure is composed of a thiophene core substituted at the 3-position with a carboxamide group, which is further functionalized with an N-(furan-2-ylmethyl) and an N-2-(thiophen-2-yl)ethyl moiety. This particular arrangement of functional groups creates a molecule with multiple potential sites for interaction with biological systems, including enzymes and receptors. The presence of both furan and thiophene rings suggests that this compound may exhibit properties such as good solubility in both polar and non-polar environments, which can be advantageous for its absorption and distribution within biological systems.

In recent years, there has been a growing interest in the development of novel therapeutic agents based on heterocyclic compounds due to their proven efficacy in various pharmacological applications. The combination of furan and thiophene in N-(furan-2-ylmethyl)-N-2-(thiophen-2-yl)ethylthiophene-3-carboxamide positions it as a promising candidate for further investigation in drug discovery. Specifically, the carboxamide group can serve as a hinge region for binding to target proteins, while the aromatic rings can engage in π-stacking interactions or other non-covalent interactions that are crucial for drug-receptor binding affinity.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for the development of new drugs targeting various diseases. For instance, studies have shown that thiophene derivatives can exhibit anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of furan into the molecular structure may enhance these properties by providing additional interaction points with biological targets. Furthermore, the dual presence of furan and thiophene moieties could lead to synergistic effects, where the combined action of these heterocycles results in improved pharmacological outcomes.

The synthesis of N-(furan-2-ylmethyl)-N-2-(thiophen-2-yl)ethylthiophene-3-carboxamide involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the preparation of key intermediates such as furan derivatives and thiophene-based compounds. These intermediates are then coupled together through various organic transformations, including nucleophilic substitution reactions, condensation reactions, and cyclization processes. The final step involves the introduction of the carboxamide group, which is typically achieved through amidation reactions.

The chemical properties of this compound have been extensively studied to understand its behavior in different environments. For example, solubility studies have shown that N-(furan-2-ylmethyl)-N-2-(thiophen-2-yl)ethylthiophene-3-carboxamide exhibits moderate solubility in polar solvents such as water and ethanol but poor solubility in non-polar solvents like hexane. This profile suggests that it may be suitable for formulation into solutions or suspensions for pharmaceutical use. Additionally, stability studies have been conducted to assess its shelf life under various storage conditions, which is crucial for ensuring its efficacy when used in therapeutic applications.

In terms of biological activity, preliminary studies have indicated that N-(furan-2-ylmethyl)-N-2-(thiophen-2-yli）l ethylthiophene -3-carboxamide may exhibit inhibitory effects on certain enzymes and receptors involved in disease pathways. For example, it has shown potential as an inhibitor of enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are known to play roles in inflammation and pain signaling. Furthermore, its structural features may allow it to interact with other targets such as kinases or ion channels, which are implicated in various diseases including cancer and neurological disorders.

The development of this compound into a therapeutic agent would involve rigorous testing through preclinical studies to evaluate its safety and efficacy. Preclinical studies typically include in vitro assays to assess its activity against specific biological targets followed by animal models to evaluate its pharmacokinetic properties and potential side effects. If these studies demonstrate promising results, the compound would proceed to clinical trials involving human subjects to further assess its therapeutic potential.

The significance of heterocyclic compounds like N-(furan - 2 - yl strong >methyl ) - N - 2 - ( th i o p h e n e - 2 - y l ) eth y l t h i o p h e n e - 3 - c ar box am ide cannot be overstated . They represent a vast library of molecules with diverse biological activities that continue to inspire new drug discoveries . As research advances , it is expected that more compounds like this will be identified and developed into treatments for unmet medical needs . The combination of computational methods , high-throughput screening , and traditional synthetic chemistry will continue to drive innovation in this field . p >